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Compound of Interest

Compound Name:
1-(1H-IMIDAZOL-5-YL)-N-

METHYLMETHANAMINE

Cat. No.: B1321033 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data for 1-(1H-imidazol-5-yl)-N-methylmethanamine is not

extensively available in public literature. The following protocols and notes are based on the

general chemical properties of imidazole-containing compounds, N-methylated amines, and

standard laboratory procedures.[1][2][3] Researchers should perform small-scale solubility and

stability tests before preparing large-volume stock solutions.

Chemical and Physical Properties
The fundamental properties of 1-(1H-imidazol-5-yl)-N-methylmethanamine are summarized

below. The molecular weight is calculated, while solubility and stability are inferred from

structurally related compounds like imidazole and N-methylimidazole.[2][4][5]
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Property Value Source / Notes

Molecular Formula C₅H₉N₃ -

Molecular Weight 111.15 g/mol Calculated

Appearance
Assumed to be a solid at room

temperature.

Based on similar imidazole

compounds.[3]

Inferred Solubility

- DMSO: ≥ 10 mg/mL -

Ethanol: Soluble - Water:

Soluble

Imidazole and its derivatives

are typically soluble in polar

organic solvents and water.[2]

[3][5] pH can affect aqueous

solubility.[3]

Inferred Stability
Stable in solution when stored

properly.

Solutions are generally stable

for years at ≤ -20°C when

protected from light.[4] May be

sensitive to strong acids and

moisture.[6]

pKa (Conjugate Acid) ~7.0 - 7.5 (Estimated)

N-methylimidazole has a

conjugate acid pKa of ~7.4,

slightly more basic than

imidazole (~7.0).[7]

Application Notes: Hypothetical Use in Kinase
Inhibition Assays
Compounds containing an imidazole scaffold are of significant interest in medicinal chemistry

and are components of several FDA-approved drugs.[1] They are known to interact with a wide

variety of biological targets, including enzymes like kinases, making them valuable for drug

discovery research.[1][8][9]

Hypothetical Application: 1-(1H-imidazol-5-yl)-N-methylmethanamine, due to its structural

similarity to known kinase inhibitors, may be investigated as a modulator of protein kinase

signaling pathways, such as the MAPK/ERK pathway, which is often dysregulated in cancer.
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The imidazole ring can participate in hydrogen bonding and coordination with residues in the

ATP-binding pocket of a kinase, potentially leading to competitive inhibition.[10]

In a research setting, a stock solution of this compound would be diluted to final concentrations

(e.g., 0.1 to 100 µM) in cell culture media or kinase assay buffer to assess its biological activity.

Experiments could include:

In Vitro Kinase Assays: To determine the IC₅₀ value against a specific kinase.

Cell-Based Assays: To measure the effect on cell proliferation, apoptosis, or the

phosphorylation status of downstream target proteins in a relevant cell line.

The workflow for such an experiment would involve preparing the stock solution, creating a

serial dilution series, and then applying these dilutions to the biological system.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a high-concentration primary stock solution, typically

used for long-term storage and as a source for preparing working solutions.

Safety Precautions:

Handle the compound in a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves. Related compounds can be irritating to the skin, eyes, and respiratory tract.[2]

Consult the Material Safety Data Sheet (MSDS) for specific hazard information.

Materials:

1-(1H-imidazol-5-yl)-N-methylmethanamine (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Analytical balance
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1.5 mL or 2.0 mL microcentrifuge tubes (sterile, if for cell-based assays)

Calibrated micropipettes and sterile tips

Procedure:

Calculation: Determine the mass of the compound needed to make a 10 mM stock solution.

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L × 0.001 L × 111.15 g/mol × 1000 mg/g = 1.11 mg

Weighing: Carefully weigh out approximately 1.11 mg of the compound and record the exact

mass. Place the powder directly into a pre-labeled microcentrifuge tube.

Solvent Addition: Based on the actual mass weighed, calculate the precise volume of DMSO

required to achieve a 10 mM concentration.

Volume (µL) = [Mass (mg) / 111.15 ( g/mol )] / 0.010 (mol/L) × 1,000,000 (µL/L)

Example: If you weighed 1.20 mg, the required DMSO volume would be 1080 µL.

Dissolution: Add the calculated volume of DMSO to the tube. Close the cap tightly and vortex

at medium speed for 1-2 minutes until the solid is completely dissolved. If necessary, gentle

warming in a 37°C water bath can aid dissolution.

Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 20 µL) to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C, protected from light. Properly stored, the solution

should be stable for at least 2 years.[4]
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Protocol for Preparing a 100 µM Aqueous Working
Solution
This protocol describes the dilution of the primary DMSO stock for use in aqueous biological

assays.

Materials:

10 mM stock solution of the compound in DMSO

Appropriate aqueous buffer (e.g., PBS, Tris, or cell culture medium)

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing: Thaw one aliquot of the 10 mM primary stock solution at room temperature.

Dilution Calculation: To prepare a 100 µM working solution, a 1:100 dilution is required.

Volume of Stock = (Final Concentration × Final Volume) / Stock Concentration

To make 1 mL (1000 µL) of 100 µM solution:

Volume of Stock = (100 µM × 1000 µL) / 10,000 µM = 10 µL

Preparation: Add 990 µL of the desired aqueous buffer to a sterile tube. Add 10 µL of the 10

mM DMSO stock to the buffer.

Mixing: Cap the tube and mix thoroughly by gentle inversion or vortexing. Ensure the final

DMSO concentration is low (≤0.1% in this case) to avoid solvent toxicity in cell-based

assays.

Use: Use the freshly prepared working solution immediately for experiments. Do not store

dilute aqueous solutions for long periods unless stability has been confirmed.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the experimental workflow for stock preparation and a

hypothetical biological pathway for the compound's application.
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Caption: Workflow for preparing a 10 mM stock solution.
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Caption: Hypothetical inhibition of the MAPK/ERK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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